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Compound of Interest

Compound Name: 2'4' 5'-Trimethylacetophenone

Cat. No.: B1294336

Technical Guide: 2',4',5'-Trimethylacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information regarding the
chemical identifier and safety data for 2',4',5'-Trimethylacetophenone. It is important to note
that comprehensive safety and toxicological data for this specific isomer are limited. For
comparative purposes, data for the more thoroughly studied isomer, 2',4',6'-
Trimethylacetophenone, is also presented with clear distinctions.

Chemical Identification and Physical Properties

2'.4' 5'-Trimethylacetophenone is an aromatic ketone. Accurate identification through its CAS
number is critical for regulatory and safety purposes.

Identifier Value Source
Chemical Name 2'4' 5'-Trimethylacetophenone  N/A
CAS Number 2040-07-5 [1]
Molecular Formula C11H140 [1]
Molecular Weight 162.23 g/mol [1]

MDL Number MFCDO00017244 [1]
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It is important to note that a major supplier, Sigma-Aldrich, indicates that they do not collect
analytical data for this specific product and the buyer is responsible for confirming its identity
and purity.[1]

For the related isomer, 2',4',6'-Trimethylacetophenone (CAS: 1667-01-2), the following physical
properties have been documented:

Property Value Source

Clear colorless to light yellow

Appearance o [2]
liquid
Density 0.975 g/mL at 25 °C [2][3]
Boiling Point 235-236 °C [2]
Flash Point >110 °C (>230 °F) [2][4]
Refractive Index n20/D 1.517 [2]
- Insoluble in water, soluble in
Solubility [2]

alcohol

Safety and Hazard Information

Comprehensive, experimentally derived safety data for 2',4',5'-Trimethylacetophenone is not
readily available in the public domain.

For the related isomer, 2',4',6'-Trimethylacetophenone (CAS: 1667-01-2), the following GHS
hazard classifications have been identified:
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Hazard Class Hazard Statement Source
Acute toxicity, Oral H302: Harmful if swallowed [2]

Skin corrosion/irritation H315: Causes skin irritation [2]
Serious eye damage/eye H319: Causes serious eye 2]
irritation irritation

Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (Respiratory o [2]
irritation
system)

Precautionary Statements: P261, P305+P351+P338[2]

Experimental Protocols

While specific experimental details for the safety testing of trimethylacetophenone isomers are
not provided in the search results, the determination of the above-mentioned hazard
classifications typically follows standardized methodologies, such as those outlined by the
Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing
of Chemicals.

o Acute Oral Toxicity: Generally determined using OECD Test Guideline 420, 423, or 425,
which involve the administration of the substance to fasted animals (usually rats) and
subsequent observation for signs of toxicity and mortality.

o Skin Irritation: Typically assessed using OECD Test Guideline 404, which involves applying
the substance to the shaved skin of an animal (usually a rabbit) and observing for signs of
erythema and edema.

o Eye Irritation: Often evaluated using OECD Test Guideline 405, where the substance is
applied to the eye of an animal (typically a rabbit) and observed for effects on the cornea,
iris, and conjunctiva.

o Genotoxicity: A battery of tests is usually performed, such as the Ames test (OECD 471) to
assess bacterial reverse mutation and in vitro micronucleus tests (OECD 487) on
mammalian cells.[5]
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Caption: Key identifiers for 2',4',5'-Trimethylacetophenone.
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Caption: General workflow for chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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